Cas no 53017-21-3 (2H-1-Benzopyran-2-one, 5,7-dihydroxy-8-(3-methyl-2-butenyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 5,7-dihydroxy-8-(3-methyl-2-butenyl)-
• CAS No: 53017-21-3
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 358209
• PubChem ID: 71365395
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 5,7-dihydroxy-8-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 5,7-dihydroxy-8-(3-methyl-2-butenyl)-
• 5,7-dihydroxy-8-(3-methylbut-2-enyl)chromen-2-one
• DTXSID20788813
• 5,7-dihydroxy-8-(3-methyl-2-butenyl) coumarin
• 5,7-Dihydroxy-8-(3-methylbut-2-en-1-yl)-2H-1-benzopyran-2-one
• CHEMBL3596580
• 53017-21-3

• Inchi： 1S/C14H14O4/c1-8(2)3-4-9-11(15)7-12(16)10-5-6-13(17)18-14(9)10/h3,5-7,15-16H,4H2,1-2H3
• InChI Key： LVBKSGLMACQGNB-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=C(C=C(C(=C12)C/C=C(\C)/C)O)O)=O

Computed Properties

• Exact Mass: 246.08922
• Monoisotopic Mass: 246.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins